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Compound of Interest

Compound Name: 1-Methylimidazole

Cat. No.: B024206 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of 1-Methylimidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylimidazole (CAS No. 616-47-7) is a heterocyclic aromatic organic compound widely

utilized in pharmaceutical synthesis, as a precursor to ionic liquids, a catalyst, and a specialty

solvent.[1][2][3] Its utility in research and development, particularly in drug development,

necessitates a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols to ensure the well-being of laboratory personnel. This guide provides

a comprehensive overview of the health and safety precautions required for handling 1-
Methylimidazole, with a focus on quantitative data, detailed experimental protocols for safety,

and clear visual workflows.

Hazard Identification and Classification
1-Methylimidazole is classified as a hazardous substance and requires careful handling.[4][5]

The primary hazards are its toxicity upon contact with skin or if swallowed, and its corrosive

nature, which can cause severe skin burns and eye damage.[5][6] It is also suspected of

damaging fertility or the unborn child.

Table 1: GHS Hazard Classification for 1-Methylimidazole
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[5]

[7]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[5][6]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[5][6]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[5]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Combustible Liquid Category 4 H227: Combustible liquid

Source: Various Safety Data Sheets[5][6][7]

Toxicological Data
Understanding the quantitative toxicological data is crucial for risk assessment in a laboratory

setting.

Table 2: Acute Toxicity Data for 1-Methylimidazole

Route of
Exposure

Species Test Type Value Reference

Oral
Rat (male and

female)
LD₅₀ 1,144 mg/kg [5]

Dermal
Rabbit (male and

female)
LD₅₀ 400 - 640 mg/kg [5][8]

LD₅₀: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Methylimidazole is provided

below.

Table 3: Physical and Chemical Properties of 1-Methylimidazole

Property Value

Appearance Colorless to yellow liquid[9][10]

Odor Amine-like, pyridine-like[3][9]

Boiling Point 198 °C (388 °F)[2][9]

Melting Point -60 °C (-76 °F)[9]

Flash Point 92 °C (197.6 °F)[9]

Specific Gravity 1.030 g/cm³[4][9]

Solubility Soluble in water[9][11]

Vapor Pressure 0.399 mmHg at 25°C[4]

Source: Various Safety Data Sheets[2][3][4][9][11]

Exposure Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment must be utilized.

Engineering Controls
Ventilation: Always handle 1-Methylimidazole in a well-ventilated area. A certified laboratory

chemical fume hood is required for all operations that may generate vapors or aerosols.[9]

[12]
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Safety Stations: An emergency eyewash station and a safety shower must be readily

accessible, within a 10-second travel distance from the work area.[9][12]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Methylimidazole:

Eye and Face Protection: Wear chemical safety goggles that meet European Standard

EN166 or OSHA's 29 CFR 1910.133 regulations. A full-face shield is also recommended.[4]

[9][13]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as butyl rubber or PVC.[5] It is

recommended to use gloves with a protection class of 5 or higher (breakthrough time >

240 minutes) for prolonged contact.[4] Always inspect gloves for integrity before use and

wash hands thoroughly after removal.[4][14]

Protective Clothing: A fully-buttoned lab coat or a chemical-resistant suit is required.[9][13]

When handling corrosive liquids, wear trousers or overalls outside of boots to prevent

spills from entering footwear.[4]

Respiratory Protection: If vapors or aerosols are generated and engineering controls are

insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator with a

suitable filter for organic vapors (Type AK-P filter) should be used.[4][9]

Safe Handling and Storage Protocols
Handling

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[15]

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[4]

Wash hands and any exposed skin thoroughly after handling.[5][14]

Do not eat, drink, or smoke in areas where 1-Methylimidazole is handled or stored.[5][14]
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Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.

Take precautionary measures against static discharge.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][12]

Store locked up.[5]

The substance is hygroscopic; protect from moisture. Handling and storing under nitrogen is

recommended.

Store away from incompatible materials such as strong acids, strong oxidizing agents, acid

chlorides, and acid anhydrides.[4][9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Protocols for 1-Methylimidazole Exposure
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Exposure Route Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Immediately call a POISON

CENTER or doctor.[9]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water or shower for

at least 15 minutes. Immediately call a POISON

CENTER or doctor. Wash clothing before reuse.

[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[6][9]

Ingestion

Rinse mouth. Do NOT induce vomiting. If the

victim is conscious, give a cupful of water. Never

give anything by mouth to an unconscious

person. Immediately call a POISON CENTER or

doctor.[9]

Source: Various Safety Data Sheets[6][9]

Accidental Release and Fire-Fighting Measures
Accidental Release Measures
A clear, pre-planned response is essential for managing spills.

Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with inert material (e.g., vermiculite, sand, or earth).[9]
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Collect the absorbed material into a suitable, labeled container for disposal.[9]

Clean the affected area thoroughly.

Major Spills:

Evacuate the danger area immediately.

Alert emergency responders and inform them of the location and nature of the hazard.[4]

Move upwind from the spill.[4]

Contain the spill by covering drains and using liquid-absorbent material.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO₂).[5][6]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may form

explosive mixtures with air, especially with intense heating. Hazardous combustion products

include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4][9]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[5]

Waste Disposal
All waste containing 1-Methylimidazole must be handled as hazardous waste and disposed of

in accordance with local, state, and federal regulations.[4] Puncture containers to prevent re-

use and dispose of them at an authorized landfill.[4] Do not allow the product to enter drains or

the environment.[11]

Visualized Workflows and Logical Relationships
Personal Protective Equipment (PPE) Decision Pathway
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Handling 1-Methylimidazole?

Work in a certified
chemical fume hood?

No, stop and move
to a fume hood

Mandatory PPE:
- Chemical safety goggles

- Face shield
- Chemical-resistant gloves

- Lab coat/chemical suit

Yes

Potential for vapor/aerosol
generation?

Add NIOSH/EN 149 approved
respirator with organic

vapor cartridge

Yes

Proceed with experiment

No
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1-Methylimidazole Spill Occurs

Assess Spill Size

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

Don appropriate PPE
(gloves, goggles, respirator if needed) Evacuate the area

Absorb with inert material
(sand, vermiculite)

Collect in a sealed container
for hazardous waste

Clean the affected area

Report the incident

Alert emergency responders

Contain spill if safe to do so
(cover drains, use absorbent booms)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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